Cas no 1805339-77-8 (5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride
• CAS No: 1805339-77-8
• MF: C₇H₅BrClF₂NO₃S
• MW: 336.538305997849
• CID: 4862052
• Update Time: 2025-06-15

5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO3S/c1-15-4-2-3(8)7(16(9,13)14)12-5(4)6(10)11/h2,6H,1H3
• InChI Key： HQBZFIZLOXRNMG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride

Introduction to 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1805339-77-8)

5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride, with the CAS number 1805339-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of a bromo group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The sulfonyl chloride functional group at the 6-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating its participation in various nucleophilic substitution reactions. This property is particularly useful in the synthesis of more complex heterocyclic compounds, which are often precursors to biologically active molecules. The combination of these structural elements makes 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride a versatile building block for drug discovery and development.

In recent years, there has been a growing interest in pyridine derivatives due to their potential applications in treating various diseases. For instance, studies have shown that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride allows for fine-tuning of its biological activity by modifying other parts of the molecule. This flexibility is highly valued in medicinal chemistry, where small changes in structure can lead to significant differences in potency and selectivity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that specifically target kinases, researchers can develop drugs that inhibit their activity and thereby treat these conditions. The sulfonyl chloride moiety in 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride provides a convenient handle for further functionalization, allowing chemists to attach other groups that can interact with kinase active sites.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies have demonstrated that the electronic properties of 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride can be fine-tuned to optimize its binding affinity to biological targets. These studies have provided valuable insights into how structural modifications can enhance potency and reduce side effects. Such computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further development.

The agrochemical industry has also shown interest in pyridine derivatives like 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride due to their potential as intermediates in the synthesis of pesticides and herbicides. These compounds can be designed to interact with specific biological pathways in pests, leading to their control without harming beneficial organisms. The versatility of this molecule allows for the creation of novel agrochemicals that are more effective and environmentally friendly.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1805339-77-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable tool for synthetic chemists working on drug discovery and development. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in addressing global health and agricultural challenges.